3-chloro-6-(1-methyl-1H-imidazol-2-yl)pyridazine
Overview
Description
3-chloro-6-(1H-imidazol-1-yl)pyridazine is a chemical compound with the molecular formula C7H5ClN4. It has a molecular weight of 180.6 . It is a solid substance at room temperature .
Synthesis Analysis
Imidazole, the core structure of this compound, is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . Imidazole was first synthesized from glyoxal and ammonia . The derivatives of 1, 3-diazole show different biological activities and have become an important synthon in the development of new drugs .Molecular Structure Analysis
The molecular structure of 3-chloro-6-(1H-imidazol-1-yl)pyridazine consists of a pyridazine ring substituted with a chlorine atom at the 3rd position and an imidazole ring at the 6th position . The InChI code for this compound is 1S/C7H5ClN4/c8-6-1-2-7(11-10-6)12-4-3-9-5-12/h1-5H .Chemical Reactions Analysis
While specific chemical reactions involving 3-chloro-6-(1-methyl-1H-imidazol-2-yl)pyridazine are not available, imidazole derivatives are known to exhibit a broad range of chemical and biological properties . They are used in a variety of applications in pharmaceuticals, natural products, endogenous chemicals, and polymers .Physical And Chemical Properties Analysis
3-chloro-6-(1H-imidazol-1-yl)pyridazine is a solid substance at room temperature . It is highly soluble in water and other polar solvents . The compound has a molecular weight of 180.6 .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-chloro-6-(1-methyl-1H-imidazol-2-yl)pyridazine involves the reaction of 3,6-dichloropyridazine with 1-methyl-1H-imidazole in the presence of a base to form the desired product.", "Starting Materials": [ "3,6-dichloropyridazine", "1-methyl-1H-imidazole", "Base (such as potassium carbonate or sodium hydroxide)", "Solvent (such as dimethylformamide or dimethyl sulfoxide)" ], "Reaction": [ "Step 1: Dissolve 3,6-dichloropyridazine and 1-methyl-1H-imidazole in a suitable solvent.", "Step 2: Add a base such as potassium carbonate or sodium hydroxide to the reaction mixture.", "Step 3: Heat the reaction mixture to a suitable temperature (such as 100-120°C) and stir for a suitable time (such as 12-24 hours).", "Step 4: Cool the reaction mixture and filter the solid product.", "Step 5: Wash the solid product with a suitable solvent (such as water or ethanol) and dry to obtain the desired product, 3-chloro-6-(1-methyl-1H-imidazol-2-yl)pyridazine." ] } | |
CAS RN |
1464161-89-4 |
Product Name |
3-chloro-6-(1-methyl-1H-imidazol-2-yl)pyridazine |
Molecular Formula |
C8H7ClN4 |
Molecular Weight |
194.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
